Cas no 1006320-07-5 (4-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1H-pyrazol-1-ylaniline)

• Product Name: 4-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1H-pyrazol-1-ylaniline
• CAS No: 1006320-07-5
• MF: C₁₅H₁₇N₅
• MW: 267.328982114792
• MDL: MFCD08558245
• CID: 5175707
• PubChem ID: 19616643
• Update Time: 2026-03-04

4-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1H-pyrazol-1-ylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethyl-3-methyl-1H,1H-3,4-bipyrazol-1-yl)aniline
• Benzenamine, 4-(1'-ethyl-3'-methyl[3,4'-bi-1H-pyrazol]-1-yl)-
• 4-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1H-pyrazol-1-ylaniline

• MDL： MFCD08558245
• Inchi： 1S/C15H17N5/c1-3-19-10-14(11(2)17-19)15-8-9-20(18-15)13-6-4-12(16)5-7-13/h4-10H,3,16H2,1-2H3
• InChI Key： YPGFYYPZQXUKTC-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(N2C=CC(C3=CN(CC)N=C3C)=N2)C=C1

Additional information on 4-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1H-pyrazol-1-ylaniline

Comprehensive Overview of 4-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1H-pyrazol-1-ylaniline (CAS No. 1006320-07-5)

The compound 4-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1H-pyrazol-1-ylaniline (CAS No. 1006320-07-5) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring a pyrazole core and an aniline moiety, makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, agrochemicals, and advanced materials.

One of the most frequently searched questions about 4-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1H-pyrazol-1-ylaniline revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity, which is critical for its use in sensitive applications. The growing demand for high-purity intermediates in pharmaceutical research has further elevated the importance of this compound.

In the context of current trends, 4-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1H-pyrazol-1-ylaniline aligns with the broader interest in heterocyclic compounds and their role in modern chemistry. Heterocycles like pyrazoles are known for their bioactivity, making them valuable in the development of new therapeutics. For instance, this compound's structural features suggest potential utility in designing kinase inhibitors, a hot topic in cancer research. Such applications are often highlighted in academic publications and patent filings, reflecting the compound's relevance in cutting-edge science.

Another area of interest is the compound's physicochemical properties. 4-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1H-pyrazol-1-ylaniline exhibits moderate solubility in organic solvents, which is advantageous for formulation studies. Its stability under various conditions is also a key consideration for industrial applications. Researchers often explore these properties to optimize reaction conditions and improve yield, addressing common challenges in synthetic chemistry.

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Looking ahead, the potential of 4-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1H-pyrazol-1-ylaniline in emerging fields such as green chemistry and sustainable synthesis cannot be overlooked. As industries strive to reduce environmental impact, the development of eco-friendly synthetic routes for such intermediates is gaining traction. This compound's adaptability to catalytic processes and renewable feedstocks positions it as a candidate for future innovations.

In summary, 4-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1H-pyrazol-1-ylaniline (CAS No. 1006320-07-5) represents a fascinating intersection of chemistry and application-driven research. Its structural complexity, combined with its utility in diverse fields, ensures its continued relevance in scientific and industrial communities. For those seeking deeper insights, further exploration of its synthetic pathways, derivatives, and applications is highly recommended.